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Introduction
ZQ-16 is a potent and selective small-molecule agonist for the G protein-coupled receptor 84

(GPR84), a receptor primarily expressed in immune cells and involved in inflammatory

processes.[1] Activation of GPR84 by agonists like ZQ-16 leads to a cascade of intracellular

signaling events, including the mobilization of intracellular calcium.[1][2] This application note

provides a detailed protocol for a fluorescent-based calcium mobilization assay to characterize

the activity of ZQ-16 on GPR84.

GPR84 natively couples to the Gαi/o signaling pathway, which typically leads to the inhibition of

adenylyl cyclase.[3] To facilitate a calcium-based readout, this protocol utilizes a common

strategy of co-expressing the GPR84 receptor with a promiscuous G protein, Gα16. Gα16 can

couple to Gαi/o-linked receptors and redirect the signal through the Gαq pathway, stimulating

phospholipase C (PLC) activity. PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on

the endoplasmic reticulum (ER), triggering the release of stored calcium into the cytoplasm.[4]

This transient increase in intracellular calcium can be detected using a calcium-sensitive

fluorescent dye, such as Fluo-4 AM.
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The potency of ZQ-16 in inducing calcium mobilization is typically quantified by its half-maximal

effective concentration (EC50). The following table summarizes the reported EC50 values for

ZQ-16 in GPR84-expressing cells.

Compound Assay Type Cell Line
Reported EC50
(µM)

Source

ZQ-16
Calcium

Mobilization

HEK293/GPR84/

Gα16
0.139 [5]

ZQ-16
Calcium

Mobilization
HEK293/GPR84 0.213 [1][6]

Signaling Pathway
The following diagram illustrates the signaling pathway activated by ZQ-16 in HEK293 cells co-

expressing GPR84 and the promiscuous G protein Gα16.
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ZQ-16 induced GPR84 signaling via Gα16.

Experimental Workflow
The general workflow for the ZQ-16 calcium mobilization assay is depicted below.
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Day 1: Cell Preparation

Day 2: Assay

Seed HEK293 cells co-expressing
GPR84 and Gα16 in a

96-well black, clear-bottom plate

Load cells with Fluo-4 AM
(calcium indicator dye)

Incubate cells with dye Prepare serial dilutions
of ZQ-16

Measure baseline and
ZQ-16-induced fluorescence

using a microplate reader

Analyze data and
determine EC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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